Cas no 1935107-83-7 (3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde)

• Product Name: 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde
• CAS No: 1935107-83-7
• MF: C₈H₆Cl₂N₂O
• MW: 217.05203962326
• CID: 5058082
• Update Time: 2025-05-25

3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde

• Inchi： 1S/C8H6Cl2N2O/c9-7-5(3-13)11-6(4-1-2-4)8(10)12-7/h3-4H,1-2H2
• InChI Key： OJHKSOUYSMLXPI-UHFFFAOYSA-N
• SMILES： ClC1C(C2CC2)=NC(C=O)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.1
• Topological Polar Surface Area: 42.8

Additional information on 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde

3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde: A Comprehensive Overview

The compound 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde, with the CAS number 1935107-83-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure features a pyrazine ring substituted with chlorine atoms at positions 3 and 5, a cyclopropyl group at position 6, and an aldehyde group at position 2. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the aldehyde group in 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde introduces additional reactivity, making it a valuable precursor for synthesizing more complex molecules. Researchers have explored its ability to undergo various condensation reactions, leading to the formation of heterocyclic compounds with promising pharmacological profiles.

The cyclopropyl group attached to the pyrazine ring adds another layer of complexity to this molecule. Cyclopropane rings are known for their strained structure, which can enhance the reactivity of adjacent functional groups. In the case of 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde, this strain may influence the molecule's stability and reactivity under different reaction conditions. Recent computational studies have provided insights into the electronic effects of this substitution pattern, further elucidating its potential for use in medicinal chemistry.

In terms of synthesis, 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde can be prepared through a variety of routes. One common method involves the alkylation of a suitably substituted pyrazine derivative followed by oxidation to introduce the aldehyde group. This approach has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient alternative to traditional methods.

The physical properties of 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde are equally intriguing. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are critical for its characterization and quality control in pharmaceutical applications.

One area where 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde has shown particular promise is in the development of agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms has led to investigations into its potential as a herbicide or fungicide. Field trials conducted in controlled environments have demonstrated its efficacy against several crop pathogens, although further studies are needed to assess its environmental impact.

In conclusion, 3,5-Dichloro-6-cyclopropylpyrazine-2-carbaldehyde is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.